Cas no 87205-47-8 ((2R)-2-aminopent-4-ynoic acid;hydrochloride)

• Product Name: (2R)-2-aminopent-4-ynoic acid;hydrochloride
• CAS No: 87205-47-8
• MF: C₅H₈ClNO₂
• MW: 149.575520515442
• MDL: MFCD00237407
• CID: 61056
• PubChem ID: 84819404
• Update Time: 2025-06-12

(2R)-2-aminopent-4-ynoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• D-Propargylglycine
• (R)-2-Aminopent-4-ynoic acid hydrochloride
• (R)-2-Propargylglycine
• C5H8ClNO2
• D-2-aminopent-4-ynoic acid hydrochloride
• D-C-propargylglycine
• D-propargylglycine hydrochloride
• D-PROPARGYL-GLY-OH
• H-D-Gly(Propargyl)-OH
• H-D-Ppg-OH*HCl
• H-D-PRA
• H-D-Pra-OH
• H-PROPARGYL-D-GLYCINE
• H-PROPARGYL-D-GLY-OH
• propargylglycine hydrochloride
• RARECHEM BK PT 0258
• D-Propargyl Glycine
• (2R)-2-aminopent-4-ynoic acid;hydrochloride
• 4-Pentynoic acid, 2-amino-, hydrochloride, (R)- (9CI)
• DS-9390
• CS-0158576
• SCHEMBL22778011
• S-87205-47-8
• O10166
• 87205-47-8
• D-Propargylglycine hydrochloride (H-D-Pra-OH.HCl)
• MFCD09263338
• D-Propargylglycine HCl
• AKOS024259003
• (R)-2-Aminopent-4-ynoicacidhydrochloride

• MDL： MFCD00237407
• Inchi： 1S/C5H7NO2.ClH/c1-2-3-4(6)5(7)8;/h1,4H,3,6H2,(H,7,8);1H/t4-;/m1./s1
• InChI Key： UAMBUICGODABQY-PGMHMLKASA-N
• SMILES： [C@H](N)(C(=O)O)CC#C.Cl

Computed Properties

• Exact Mass: 149.02400
• Monoisotopic Mass: 149.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 0.92390

(2R)-2-aminopent-4-ynoic acid;hydrochloride Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37

Additional information on (2R)-2-aminopent-4-ynoic acid;hydrochloride

Introduction to (2R)-2-aminopent-4-ynoic acid;hydrochloride (CAS No. 87205-47-8)

(2R)-2-aminopent-4-ynoic acid;hydrochloride (CAS No. 87205-47-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (2R)-aminopent-4-ynoic acid hydrochloride, is a chiral amino acid derivative that has garnered considerable attention due to its unique structural properties and potential biological activities.

The chemical structure of (2R)-2-aminopent-4-ynoic acid;hydrochloride features a chiral center at the second carbon atom, which imparts enantiomeric specificity to the molecule. This chirality is crucial for its interactions with biological targets, as many receptors and enzymes in the body are selective for specific enantiomers. The presence of the terminal alkyne group (C≡C) adds further reactivity and functional versatility, making it a valuable building block in organic synthesis and drug discovery.

Recent studies have highlighted the potential of (2R)-2-aminopent-4-ynoic acid;hydrochloride in various therapeutic areas. One notable application is in the development of novel inhibitors for enzymes involved in neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound can effectively inhibit certain proteases that are implicated in Alzheimer's disease and Parkinson's disease. The ability to modulate these enzymes could lead to new treatments that slow down or halt the progression of these debilitating conditions.

In addition to its potential as an enzyme inhibitor, (2R)-2-aminopent-4-ynoic acid;hydrochloride has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for developing new anti-inflammatory drugs with fewer side effects compared to existing treatments.

The synthetic accessibility of (2R)-2-aminopent-4-ynoic acid;hydrochloride further enhances its utility in pharmaceutical research. The compound can be synthesized through well-established methods, such as the addition of an organometallic reagent to an alkyne followed by subsequent derivatization steps. This ease of synthesis allows researchers to rapidly generate a wide range of derivatives, facilitating structure-activity relationship (SAR) studies and optimizing the compound's pharmacological properties.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R)-2-aminopent-4-ynoic acid;hydrochloride and its derivatives in various therapeutic indications. Early results from phase I trials have shown promising safety profiles, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations, including phase II and III trials, which will provide more comprehensive data on the compound's therapeutic potential.

Beyond its direct therapeutic applications, (2R)-2-aminopent-4-ynoic acid;hydrochloride has also found use as a tool compound in academic research. Its unique chemical structure makes it an excellent probe for studying biological processes at the molecular level. For example, it has been used to investigate protein-protein interactions and signaling pathways involved in cell proliferation and differentiation. This fundamental research not only advances our understanding of basic biological mechanisms but also provides insights that can inform the development of new therapeutic strategies.

In conclusion, (2R)-2-aminopent-4-ynoic acid;hydrochloride (CAS No. 87205-47-8) is a multifaceted compound with significant potential in both research and clinical settings. Its unique structural features, combined with its synthetic accessibility and diverse biological activities, make it a valuable asset in the ongoing efforts to develop new treatments for a wide range of diseases. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing medical science.